Cas no 878259-07-5 (1-(furan-2-yl)methyl-5-(trifluoromethyl)-1H-1,3-benzodiazol-2-amine)

• Product Name: 1-(furan-2-yl)methyl-5-(trifluoromethyl)-1H-1,3-benzodiazol-2-amine
• CAS No: 878259-07-5
• MF: C₁₃H₁₀F₃N₃O
• MW: 281.233212947845
• MDL: MFCD08246113
• CID: 3109143
• PubChem ID: 16227113
• Update Time: 2025-10-28

1-(furan-2-yl)methyl-5-(trifluoromethyl)-1H-1,3-benzodiazol-2-amine Chemical and Physical Properties

Names and Identifiers

• 1-(2-Furylmethyl)-5-(trifluoromethyl)-1H-benzimidazol-2-amine
• EN300-24216
• Z169914028
• G23044
• 1-(furan-2-ylmethyl)-5-(trifluoromethyl)benzimidazol-2-amine
• AKOS005206562
• C13H10F3N3O
• Q1H
• 1-[(furan-2-yl)methyl]-5-(trifluoromethyl)-1H-1,3-benzodiazol-2-amine
• XH0167
• F2113-0652
• 1-(furan-2-ylmethyl)-5-(trifluoromethyl)-1,3-benzodiazol-2-amine
• 878259-07-5
• 1-(furan-2-ylmethyl)-5-(trifluoromethyl)-1H-1,3-benzodiazol-2-amine
• 1-((furan-2-yl)methyl)-5-(trifluoromethyl)-1H-1,3-benzodiazol-2-amine
• 100-329-0
• 1-(furan-2-yl)methyl-5-(trifluoromethyl)-1H-1,3-benzodiazol-2-amine

• MDL： MFCD08246113
• Inchi： 1S/C13H10F3N3O/c14-13(15,16)8-3-4-11-10(6-8)18-12(17)19(11)7-9-2-1-5-20-9/h1-6H,7H2,(H2,17,18)
• InChI Key： QYVPLFHAOLRMBY-UHFFFAOYSA-N
• SMILES： FC(C1C=CC2=C(C=1)N=C(N)N2CC1=CC=CO1)(F)F

Computed Properties

• Exact Mass: 281.07759644g/mol
• Monoisotopic Mass: 281.07759644g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 352
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 57Ų

Experimental Properties

• Density: 1.5±0.1 g/cm3
• Boiling Point: 433.1±55.0 °C at 760 mmHg
• Flash Point: 215.7±31.5 °C
• Vapor Pressure: 0.0±1.0 mmHg at 25°C

1-(furan-2-yl)methyl-5-(trifluoromethyl)-1H-1,3-benzodiazol-2-amine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 1-(furan-2-yl)methyl-5-(trifluoromethyl)-1H-1,3-benzodiazol-2-amine

Introduction to 1-(Furan-2-yl)methyl-5-(Trifluoromethyl)-1H-1,3-Benzodiazol-2-Amine (CAS No. 878259-07-5)

1-(Furan-2-yl)methyl-5-(trifluoromethyl)-1H-1,3-benzodiazol-2-amine (CAS No. 878259-07-5) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential biological activities. This compound belongs to the class of benzodiazepines, which are widely studied for their diverse pharmacological properties, including anxiolytic, sedative, and anticonvulsant effects. The incorporation of a furan ring and a trifluoromethyl group in its structure adds to its complexity and potential therapeutic applications.

The furan ring is a five-membered aromatic heterocycle containing an oxygen atom, which is known for its electron-withdrawing properties and ability to participate in various chemical reactions. The presence of this ring in the structure of 1-(furan-2-yl)methyl-5-(trifluoromethyl)-1H-1,3-benzodiazol-2-amine can influence its solubility, stability, and reactivity, making it an interesting candidate for further investigation in drug development.

The trifluoromethyl group (CF₃) is a common substituent in pharmaceuticals due to its strong electron-withdrawing effect and ability to enhance metabolic stability. This group can significantly alter the pharmacokinetic properties of a molecule, such as its lipophilicity and binding affinity to target receptors. In the context of 1-(furan-2-yl)methyl-5-(trifluoromethyl)-1H-1,3-benzodiazol-2-amine, the trifluoromethyl group may contribute to its enhanced stability and improved pharmacological profile.

Recent studies have explored the potential therapeutic applications of 1-(furan-2-yl)methyl-5-(trifluoromethyl)-1H-1,3-benzodiazol-2-amine in various diseases. One notable area of research is its activity as a GABA-A receptor modulator. GABA-A receptors are key targets for many anxiolytic and sedative drugs, and compounds that can modulate these receptors have significant therapeutic potential. Preliminary studies have shown that 1-(furan-2-yl)methyl-5-(trifluoromethyl)-1H-1,3-benzodiazol-2-amine exhibits potent GABA-A receptor modulating activity, suggesting its potential use in treating anxiety disorders and insomnia.

In addition to its anxiolytic properties, 1-(furan-2-yl)methyl-5-(trifluoromethyl)-1H-1,3-benzodiazol-2-amine has also been investigated for its anticonvulsant effects. Epilepsy is a neurological disorder characterized by recurrent seizures, and effective anticonvulsant drugs are crucial for managing this condition. Studies have demonstrated that 1-(furan-2-yl)methyl-5-(trifluoromethyl)-1H-1,3-benzodiazol-2-amine can effectively reduce seizure frequency and duration in animal models of epilepsy. These findings highlight its potential as a novel anticonvulsant agent.

The pharmacokinetic properties of 1-(furan-2-y-lmethyl)-5-(trifluoromethyl)-1H–1,3-benzodiazol–2–amine have also been studied extensively. Research has shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. Its high lipophilicity allows it to cross the blood-brain barrier efficiently, which is essential for central nervous system (CNS) drugs. Additionally, the trifluoromethyl group contributes to its metabolic stability, reducing the risk of rapid degradation in the body.

Clinical trials are currently underway to evaluate the safety and efficacy of 1-(furan–2–yl)methy–l5–(trifluoromethy–l)–1H–1,3-benzodiazol–2–amine in human subjects. Early results from Phase I trials have indicated that the compound is well-tolerated with minimal side effects. These findings are promising and suggest that further clinical development is warranted.

In conclusion, 1-(Furan–2–yl)methy–l5–(trifluorome-thyl)–1H–,3-benzodiazol–2–amine (CAS No. 878259–07–5) is a promising compound with potential applications in treating anxiety disorders, insomnia, and epilepsy. Its unique structural features, including the furan ring and trifluoromethyl group, contribute to its favorable pharmacological properties and therapeutic potential. Ongoing research and clinical trials will provide more insights into its safety and efficacy, paving the way for potential new treatments in the future.